Cas no 2228529-59-5 (2-bromo-3-methoxyphenyl sulfamate)
2-bromo-3-methoxyphenyl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-3-methoxyphenyl sulfamate
- EN300-1991238
- 2228529-59-5
-
- Inchi: 1S/C7H8BrNO4S/c1-12-5-3-2-4-6(7(5)8)13-14(9,10)11/h2-4H,1H3,(H2,9,10,11)
- InChI Key: OJLADNSDHBYFRK-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1OS(N)(=O)=O)OC
Computed Properties
- Exact Mass: 280.93574g/mol
- Monoisotopic Mass: 280.93574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 87Ų
2-bromo-3-methoxyphenyl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1991238-1g |
2-bromo-3-methoxyphenyl sulfamate |
2228529-59-5 | 1g |
$1029.0 | 2023-09-16 | ||
| Enamine | EN300-1991238-5g |
2-bromo-3-methoxyphenyl sulfamate |
2228529-59-5 | 5g |
$2981.0 | 2023-09-16 | ||
| Enamine | EN300-1991238-10g |
2-bromo-3-methoxyphenyl sulfamate |
2228529-59-5 | 10g |
$4421.0 | 2023-09-16 | ||
| Enamine | EN300-1991238-0.05g |
2-bromo-3-methoxyphenyl sulfamate |
2228529-59-5 | 0.05g |
$864.0 | 2023-09-16 | ||
| Enamine | EN300-1991238-0.1g |
2-bromo-3-methoxyphenyl sulfamate |
2228529-59-5 | 0.1g |
$904.0 | 2023-09-16 | ||
| Enamine | EN300-1991238-0.25g |
2-bromo-3-methoxyphenyl sulfamate |
2228529-59-5 | 0.25g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1991238-0.5g |
2-bromo-3-methoxyphenyl sulfamate |
2228529-59-5 | 0.5g |
$987.0 | 2023-09-16 | ||
| Enamine | EN300-1991238-1.0g |
2-bromo-3-methoxyphenyl sulfamate |
2228529-59-5 | 1g |
$1029.0 | 2023-06-01 | ||
| Enamine | EN300-1991238-2.5g |
2-bromo-3-methoxyphenyl sulfamate |
2228529-59-5 | 2.5g |
$2014.0 | 2023-09-16 | ||
| Enamine | EN300-1991238-5.0g |
2-bromo-3-methoxyphenyl sulfamate |
2228529-59-5 | 5g |
$2981.0 | 2023-06-01 |
2-bromo-3-methoxyphenyl sulfamate Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 2-bromo-3-methoxyphenyl sulfamate
Introduction to 2-Bromo-3-Methoxyphenyl Sulfamate (CAS No. 2228529-59-5)
2-Bromo-3-methoxyphenyl sulfamate (CAS No. 2228529-59-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The molecule consists of a brominated and methoxylated phenyl ring linked to a sulfamate group, which imparts specific chemical and biological properties.
The sulfamate group is a functional moiety that has been extensively studied for its ability to modulate enzyme activity and inhibit specific biological processes. In the context of 2-bromo-3-methoxyphenyl sulfamate, this group plays a crucial role in its pharmacological profile, making it a promising candidate for drug discovery and development.
Recent research has highlighted the potential of 2-bromo-3-methoxyphenyl sulfamate in targeting specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against carbonic anhydrase (CA), an enzyme implicated in various physiological and pathological processes, including cancer and glaucoma. The selective inhibition of CA by 2-bromo-3-methoxyphenyl sulfamate could lead to the development of more effective and targeted therapies for these conditions.
In addition to its enzymatic inhibition properties, 2-bromo-3-methoxyphenyl sulfamate has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral entry and replication processes, making it a valuable lead compound for antiviral drug development.
The bromine substituent in 2-bromo-3-methoxyphenyl sulfamate contributes to its lipophilicity and enhances its ability to cross biological membranes. This property is particularly important for drugs that need to reach specific cellular targets or penetrate the blood-brain barrier. The methoxy group, on the other hand, provides additional stability and solubility, which are critical factors in drug formulation and delivery.
Clinical trials involving 2-bromo-3-methoxyphenyl sulfamate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings have paved the way for further clinical evaluation in phase II trials, where the therapeutic potential of 2-bromo-3-methoxyphenyl sulfamate will be more rigorously assessed.
From a synthetic chemistry perspective, 2-bromo-3-methoxyphenyl sulfamate can be prepared through a series of well-established chemical reactions. The synthesis typically involves the bromination of 3-methoxyphenol followed by sulfamation using sulfur trioxide pyridine complex or other suitable reagents. The high yield and purity of the final product make it an attractive option for large-scale production in pharmaceutical settings.
In conclusion, 2-bromo-3-methoxyphenyl sulfamate (CAS No. 2228529-59-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research and clinical trials continue to uncover new insights into its potential benefits, further solidifying its importance in the field.
2228529-59-5 (2-bromo-3-methoxyphenyl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)